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Compound of Interest

Compound Name: Iron, tris(diethyldithiocarbamato)-

Cat. No.: B087258

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis,
characterization, and biological activities of Iron, tris(diethyldithiocarbamato)-, a coordination
complex with significant potential in various scientific and therapeutic fields. This document
summarizes key quantitative data, details experimental protocols, and visualizes complex
biological pathways to serve as a valuable resource for researchers and professionals in drug
development.

Physicochemical Properties and Synthesis

Iron, tris(diethyldithiocarbamate)-, with the chemical formula Fe(S2CNEtz)s, is a dark brown to
black solid.[1] It is an octahedral coordination complex of iron(lll) and is soluble in organic
solvents.[1] The compound is known to exhibit spin crossover behavior, where its magnetic
properties are sensitive to temperature.[1] At lower temperatures, it adopts a low-spin
configuration, transitioning to a high-spin state at room temperature.[1]

Physicochemical Data
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Property Value Reference

Chemical Formula CisH3oFeNsSs [1]

Molar Mass 500.63 g/mol [1]

Appearance Dark brown to black solid [1]

CAS Number 13963-59-2 [1]

Solubility Soluble in organic solvents [1]
Synthesis

The synthesis of Iron, tris(diethyldithiocarbamato)- is typically achieved through a salt
metathesis reaction.[1]

Experimental Protocol: Synthesis of Iron, tris(diethyldithiocarbamato)-

This protocol is adapted from the general synthesis of tris(N,N'-dialkyldithiocarbamato)iron(lll)
complexes.

Materials:

Sodium diethyldithiocarbamate trihydrate

Iron(ll) chloride hexahydrate (FeCls-6H20)

Ethanol

Distilled water

Diethyl ether
Procedure:

» Preparation of the Ligand Solution: Dissolve sodium diethyldithiocarbamate trihydrate in a
minimal amount of distilled water.

» Preparation of the Iron(lll) Solution: Dissolve Iron(lll) chloride hexahydrate in ethanol.
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e Reaction: Slowly add the aqueous solution of sodium diethyldithiocarbamate to the ethanolic
solution of Iron(lIl) chloride with constant stirring. A dark-colored precipitate will form
immediately.

« |solation of the Product: Continue stirring the mixture for a specified time (e.g., 1-2 hours) to
ensure complete reaction. Collect the precipitate by vacuum filtration.

 Purification: Wash the precipitate with distilled water and then with diethyl ether to remove
any unreacted starting materials and impurities.

e Drying: Dry the resulting black solid under vacuum.

Characterization: The synthesized compound can be characterized by various spectroscopic
and analytical techniques.

o FTIR Spectroscopy: The presence of the dithiocarbamate ligand can be confirmed by
characteristic peaks. The C-N stretching vibration is typically observed around 1480-1550
cm~1, and the C-S stretching vibration appears in the range of 950-1050 cm~1.

o UV-Vis Spectroscopy: The electronic spectrum of the complex in an organic solvent like
chloroform will show characteristic absorption bands. These bands are typically due to
ligand-to-metal charge transfer (LMCT) and d-d transitions.

o Thermogravimetric Analysis (TGA): TGA can be used to study the thermal stability of the
complex. The decomposition of Iron, tris(diethyldithiocarbamato)- typically occurs in
multiple stages, with the final residue being iron sulfide (FeS) which can be further oxidized
to iron oxide (Fez203) at higher temperatures in the presence of air.[2][3]

Biological Activities

Iron, tris(diethyldithiocarbamato)- and its ligand, diethyldithiocarbamate (DDC), have
demonstrated a range of biological activities, including anticancer, antioxidant, and pro-oxidant
effects.

Anticancer Activity
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The anticancer potential of dithiocarbamate complexes is an area of active research. The
mechanism of action is believed to involve the inhibition of the proteasome and the induction of
apoptosis.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a general procedure to determine the cytotoxic effects of Iron,
tris(diethyldithiocarbamato)- on cancer cell lines.

Materials:

e Cancer cell lines (e.g., HeLa, MCF-7, HepG2)

o Complete cell culture medium (e.g., DMEM with 10% FBS)

« Iron, tris(diethyldithiocarbamato)- solution in a suitable solvent (e.g., DMSO)
e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

¢ Solubilization buffer (e.g., DMSO or a solution of SDS in HCI)

o 96-well plates

e Microplate reader

Procedure:

o Cell Seeding: Seed the cancer cells in 96-well plates at a predetermined density and allow
them to adhere overnight.

o Compound Treatment: Treat the cells with various concentrations of Iron,
tris(diethyldithiocarbamato)-. Include a vehicle control (solvent only) and a positive control
(a known anticancer drug).

 Incubation: Incubate the plates for a specific period (e.g., 24, 48, or 72 hours) at 37°C in a
humidified incubator with 5% CO-.
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o MTT Addition: After the incubation period, add MTT solution to each well and incubate for a
further 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

» Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance of the wells at a specific wavelength
(e.g., 570 nm) using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control. Determine the ICso value (the concentration of the compound that inhibits
50% of cell growth).

While specific IC50 values for Iron, tris(diethyldithiocarbamato)- against HeLa, MCF-7, and
HepG2 cell lines are not readily available in the provided search results, studies on related
palladium(ll) dithiocarbamate complexes have shown significant anticancer activity against
HelLa cells, with IC50 values much lower than that of the standard drug cisplatin.[4]

Signaling Pathways in Cell Death

The ligand diethyldithiocarbamate (DDC) has been shown to induce both apoptosis and
necrosis in a dose-dependent manner in HL-60 leukemia cells.[5] This dual activity is mediated
by the differential activation of MAP kinases and is linked to the cellular redox state.[5]
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Dose-Dependent Cell Death Induced by Diethyldithiocarbamate
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Dose-dependent cell death pathways induced by DDC.

Antioxidant and Pro-oxidant Activity

Diethyldithiocarbamate (DDC) is known to possess both antioxidant and pro-oxidant properties.
[6] As an antioxidant, it can scavenge reactive oxygen species (ROS).[6] However, in the
presence of transition metal ions like iron, it can also exhibit pro-oxidant effects by reducing
Fe(lll) to Fe(ll), which can then patrticipate in the Fenton reaction to generate highly reactive
hydroxyl radicals. This dual nature is crucial in the context of cancer therapy, as cancer cells
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often have a higher basal level of ROS, making them more susceptible to further oxidative

stress induced by pro-oxidant agents.

Dual Antioxidant and Pro-oxidant Activity of DDC-lIron Complex
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Antioxidant vs. Pro-oxidant activity of the DDC-Iron complex.

Experimental Workflows

A typical workflow for the synthesis and evaluation of Iron, tris(diethyldithiocarbamato)- is

depicted below.
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Experimental Workflow for Synthesis and Evaluation
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Workflow for synthesis and biological evaluation.

Conclusion

Iron, tris(diethyldithiocarbamato)- is a versatile coordination complex with intriguing
physicochemical properties and significant biological activities. Its synthesis is straightforward,
and its characterization provides insights into its structure and stability. The compound's
anticancer potential, mediated through proteasome inhibition and induction of cell death,
coupled with its dual antioxidant and pro-oxidant nature, makes it a compelling candidate for
further investigation in drug development. This guide provides a foundational understanding for
researchers to explore the therapeutic applications of this and related dithiocarbamate
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complexes. Further studies are warranted to elucidate the precise mechanisms of action and to
establish a comprehensive profile of its efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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